3-Bromo-4-fluorotoluene
Cat. No. B1266451
:
452-62-0
M. Wt: 189.02 g/mol
InChI Key: QLRKALMVPCQTMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:13][c:14]1[c:15]([F:21])[cH:16][cH:17][c:18]([CH3:20])[cH:19]1.[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[CH3:8][CH2:9][CH2:10][CH2:11][Li:12].[CH:1]([NH:2][CH:3]([CH3:4])[CH3:5])([CH3:6])[CH3:7].[O:22]=[C:23]=[O:24]>>[Br:13][c:14]1[c:15]([F:21])[c:16]([C:23](=[O:22])[OH:24])[cH:17][c:18]([CH3:20])[cH:19]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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Cc1ccc(F)c(Br)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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C1CCOC1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)NC(C)C
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C=O
|
Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
Cc1cc(Br)c(F)c(C(=O)O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
